Cas no 1805165-79-0 (Methyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate
• CAS No: 1805165-79-0
• MF: C₁₀H₅F₄NO₂
• MW: 247.14581656456
• CID: 4795586
• Update Time: 2023-08-17

Methyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5F4NO2/c1-17-9(16)8-6(10(12,13)14)2-5(4-15)3-7(8)11/h2-3H,1H3
• InChI Key： ITCWGZWUDPGYKY-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(C(F)(F)F)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1